Cas no 2680874-55-7 (tert-Butyl 3-hydroxy-6-methoxy-1H-indazole-1-carboxylate)

• Product Name: tert-Butyl 3-hydroxy-6-methoxy-1H-indazole-1-carboxylate
• CAS No: 2680874-55-7
• MF: C₁₃H₁₆N₂O₄
• MW: 264.277143478394
• CID: 5654338
• PubChem ID: 133063336
• Update Time: 2025-11-05

tert-Butyl 3-hydroxy-6-methoxy-1H-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28262794
• 2680874-55-7
• tert-Butyl 3-hydroxy-6-methoxy-1H-indazole-1-carboxylate

• Inchi： 1S/C13H16N2O4/c1-13(2,3)19-12(17)15-10-7-8(18-4)5-6-9(10)11(16)14-15/h5-7H,1-4H3,(H,14,16)
• InChI Key： DEJZDPKMVKOGED-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=C(C=CC=2C(N1)=O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 264.11100700g/mol
• Monoisotopic Mass: 264.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.9Ų

Additional information on tert-Butyl 3-hydroxy-6-methoxy-1H-indazole-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 3-hydroxy-6-methoxy-1H-indazole-1-carboxylate (CAS: 2680874-55-7)

In recent years, tert-Butyl 3-hydroxy-6-methoxy-1H-indazole-1-carboxylate (CAS: 2680874-55-7) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile role as a key intermediate in the synthesis of bioactive compounds. This compound, characterized by its indazole core and protective tert-butyl carbamate group, has been extensively utilized in the development of novel therapeutic agents, particularly in oncology and inflammation research. The following sections provide a comprehensive overview of the latest research findings, synthetic methodologies, and potential applications of this compound.

A recent study published in the Journal of Medicinal Chemistry highlighted the efficient synthesis of tert-Butyl 3-hydroxy-6-methoxy-1H-indazole-1-carboxylate via a multi-step protocol involving the protection of the indazole nitrogen followed by selective hydroxylation and methoxylation. The researchers emphasized the compound's stability under various reaction conditions, making it an ideal candidate for further derivatization. Notably, the study also explored the compound's role as a precursor in the synthesis of kinase inhibitors, demonstrating its potential in targeted cancer therapies.

Another significant advancement was reported in a 2023 ACS Chemical Biology article, which investigated the compound's application in the development of anti-inflammatory agents. The study revealed that tert-Butyl 3-hydroxy-6-methoxy-1H-indazole-1-carboxylate serves as a critical scaffold for designing small molecules that modulate NF-κB signaling pathways. These findings underscore the compound's dual utility in both oncology and immunology, paving the way for multifunctional drug candidates.

In addition to its therapeutic potential, recent computational studies have employed molecular docking and density functional theory (DFT) calculations to predict the binding affinities and electronic properties of derivatives derived from tert-Butyl 3-hydroxy-6-methoxy-1H-indazole-1-carboxylate. These in silico approaches have provided valuable insights into structure-activity relationships (SAR), facilitating the rational design of more potent and selective inhibitors.

Looking ahead, the continued exploration of tert-Butyl 3-hydroxy-6-methoxy-1H-indazole-1-carboxylate is expected to yield novel applications in drug discovery, particularly in the context of personalized medicine and combination therapies. Its synthetic accessibility and functional versatility position it as a cornerstone in the development of next-generation pharmaceuticals. Researchers are encouraged to further investigate its pharmacokinetic properties and in vivo efficacy to fully realize its clinical potential.